(1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine
(1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine
Brand Name:
Vulcanchem
CAS No.:
104830-21-9
VCID:
VC0012722
InChI:
InChI=1S/C15H13N3/c1-10-6-8-11(9-7-10)17-15-13-5-3-2-4-12(13)14(16)18-15/h2-9H,1H3,(H2,16,17,18)
SMILES:
CC1=CC=C(C=C1)N=C2C3=CC=CC=C3C(=N2)N
Molecular Formula:
C15H13N3
Molecular Weight:
235.28 g/mol
(1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine
CAS No.: 104830-21-9
Main Products
VCID: VC0012722
Molecular Formula: C15H13N3
Molecular Weight: 235.28 g/mol
![(1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine - 104830-21-9](/images/no_structure.jpg)
| CAS No. | 104830-21-9 |
|---|---|
| Product Name | (1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine |
| Molecular Formula | C15H13N3 |
| Molecular Weight | 235.28 g/mol |
| IUPAC Name | 3-(4-methylphenyl)iminoisoindol-1-amine |
| Standard InChI | InChI=1S/C15H13N3/c1-10-6-8-11(9-7-10)17-15-13-5-3-2-4-12(13)14(16)18-15/h2-9H,1H3,(H2,16,17,18) |
| Standard InChIKey | CYUAYNFKQWLQDD-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)/N=C\2/C3=CC=CC=C3C(=N2)N |
| SMILES | CC1=CC=C(C=C1)N=C2C3=CC=CC=C3C(=N2)N |
| Canonical SMILES | CC1=CC=C(C=C1)N=C2C3=CC=CC=C3C(=N2)N |
| Synonyms | (1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine |
| PubChem Compound | 705532 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume